N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-1-quinoxalin-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H23N5O2/c1-15(28)24-17-6-8-18(9-7-17)25-22(29)16-10-12-27(13-11-16)21-14-23-19-4-2-3-5-20(19)26-21/h2-9,14,16H,10-13H2,1H3,(H,24,28)(H,25,29)
• InChI Key: BRHYYNPXJXVISX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C22H23N5O2
• Molecular Weight: 389.4 g/mol

Description

N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide, also known as AQPA, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide acts as a selective modulator of the voltage-gated sodium channel Nav1.7, which is involved in the transmission of pain signals in the nervous system. By binding to this channel, N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide can reduce the activity of pain-sensing neurons, leading to a reduction in pain perception.
Biochemical and Physiological Effects:
In addition to its effects on pain perception, N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide has also been shown to have other biochemical and physiological effects. For example, it can modulate the activity of other ion channels in the brain, such as the voltage-gated potassium channel Kv1.1. It has also been shown to have anti-inflammatory effects, which could have implications for the treatment of inflammatory disorders such as arthritis.

Advantages and Limitations for Lab Experiments

N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide has a number of advantages for use in lab experiments. It is a highly selective modulator of Nav1.7, which makes it a useful tool for studying the role of this channel in pain perception. It is also relatively stable and easy to synthesize, which makes it a practical choice for use in experiments. However, there are also some limitations to its use, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are a number of potential future directions for research on N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide. One area of interest is the development of analogs of N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide that could have improved selectivity or potency. Another potential direction is the investigation of the effects of N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide on other ion channels or neurotransmitter receptors in the brain. Finally, there is also interest in studying the potential therapeutic applications of N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide in the treatment of neurological and inflammatory disorders.
Conclusion:
In conclusion, N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide is a novel compound that has potential applications in scientific research, particularly in the field of neuroscience. Its selective modulation of Nav1.7 makes it a useful tool for studying pain perception, and its other biochemical and physiological effects could have implications for the treatment of a range of disorders. While there are some limitations to its use, there are also many potential future directions for research on this compound.

Synthesis Methods

N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide can be synthesized through a multi-step process involving the reaction of various chemicals, including 4-acetamidophenol, 2-bromoquinoxaline, and piperidine-4-carboxylic acid. The synthesis method has been described in detail in a number of scientific publications, and the resulting compound has been characterized using various analytical techniques.

Scientific Research Applications

N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. Research has shown that N-(4-acetamidophenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide can modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain.